3-Bromo-2-(difluoromethoxy)-5-isopropylbenzaldehyde

• IUPAC Name: 3-bromo-2-(difluoromethoxy)-5-propan-2-ylbenzaldehyde
• InChI: InChI=1S/C11H11BrF2O2/c1-6(2)7-3-8(5-15)10(9(12)4-7)16-11(13)14/h3-6,11H,1-2H3
• InChI Key: GVDOQRCRKMUCTO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C(=C1)Br)OC(F)F)C=O
• Molecular Formula: C11H11BrF2O2
• Molecular Weight: 293.10 g/mol

Description

3-Bromo-2-(difluoromethoxy)-5-isopropylbenzaldehyde, otherwise known as BFIPB, is an organic compound that has been used in a variety of scientific research applications. It is a highly reactive compound, making it an important tool in the field of synthetic organic chemistry. BFIPB has been used in a number of different experiments, ranging from biochemical research to the synthesis of pharmaceuticals. In

Scientific Research Applications

BFIPB has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, as well as in the study of biochemical and physiological processes. It has also been used in the synthesis of a variety of other organic compounds, including heterocyclic compounds and natural products. Additionally, BFIPB has been used in the study of the mechanism of action of various drugs and in the development of new drugs.

Mechanism of Action

The mechanism of action of BFIPB is not fully understood. However, it is believed that the compound acts as a catalyst in the reaction of organic compounds, allowing them to undergo a variety of reactions. Additionally, BFIPB has been shown to be a potent inhibitor of certain enzymes, which may explain its ability to act as a catalyst.
Biochemical and Physiological Effects
The biochemical and physiological effects of BFIPB are not fully understood. However, it has been shown to have a variety of effects on biochemical and physiological processes. For example, it has been shown to inhibit the activity of certain enzymes, including enzymes involved in the metabolism of drugs. Additionally, it has been shown to have an effect on the synthesis of proteins and other macromolecules.

Advantages and Limitations for Lab Experiments

The advantages of using BFIPB in laboratory experiments include its high reactivity, which allows for a variety of reactions to be performed. Additionally, it is relatively easy to synthesize and purify, making it a convenient reagent for laboratory use. However, there are some limitations to using BFIPB in laboratory experiments. For example, it is a highly reactive compound and can be difficult to control in certain reactions. Additionally, it is a relatively expensive reagent and can be difficult to obtain in large quantities.

Future Directions

There are a number of potential future directions for the use of BFIPB. For example, it could be used in the development of new drugs or in the study of the mechanism of action of existing drugs. Additionally, it could be used in the synthesis of a variety of other organic compounds, such as heterocyclic compounds and natural products. Finally, it could be used in the study of biochemical and physiological processes, such as the synthesis of proteins and other macromolecules.

Synthesis Methods

BFIPB is synthesized through a three-step process. The first step involves the reaction of isopropylbenzaldehyde with bromine in an aqueous solution of hydrochloric acid. This reaction yields a bromo-substituted isopropylbenzaldehyde. The second step involves the reaction of the bromo-substituted isopropylbenzaldehyde with potassium difluoromethanesulfonate in an aqueous solution of acetonitrile. This reaction yields the desired product, BFIPB. The third step involves the purification of the BFIPB by recrystallization from a mixture of acetonitrile and water.